Cas no 309285-52-7 (2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 309285-52-7
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 5876512
• PubChem ID: 701222
• Update Time: 2025-06-08

2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-((4-(tert-butyl)phenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 2-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-
• AKOS001725805
• Oprea1_477194
• SR-01000526762-1
• F1406-0104
• SR-01000526762
• 2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• Z45507692
• 2-(4-tert-butylphenyl)sulfonyl-3,4-dihydro-1H-isoquinoline
• 309285-52-7
• CHEMBL4105684
• Oprea1_248148

• Inchi： 1S/C19H23NO2S/c1-19(2,3)17-8-10-18(11-9-17)23(21,22)20-13-12-15-6-4-5-7-16(15)14-20/h4-11H,12-14H2,1-3H3
• InChI Key： FRXPCACAINLEQD-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1S(C1=CC=C(C(C)(C)C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 329.14495015g/mol
• Monoisotopic Mass: 329.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 468.4±55.0 °C(Predicted)
• pka: -5.70±0.20(Predicted)

Additional information on 2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 309285-52-7)

2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline, identified by its Chemical Abstracts Service (CAS) number 309285-52-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of a 4-tert-butylbenzenesulfonyl group at the C-2 position introduces unique electronic and steric properties, making this compound a promising candidate for further investigation in drug discovery and development.

The tetrahydroisoquinoline scaffold is a core structure found in numerous bioactive natural products and pharmacologically relevant molecules. Its ability to interact with various biological targets has been extensively studied, leading to the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The introduction of the 4-tert-butylbenzenesulfonyl moiety into the tetrahydroisoquinoline framework is expected to modulate the compound's pharmacokinetic and pharmacodynamic properties, potentially enhancing its binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 4-tert-butylbenzenesulfonyl group may serve as a critical interaction point with biological targets, providing insights into how structural modifications can influence biological activity. This knowledge is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

In the context of drug discovery, 2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline represents an intriguing example of how structural diversification can lead to novel pharmacological entities. The compound's unique combination of a tetrahydroisoquinoline core and a bulky sulfonyl group at the para position of a substituted benzene ring suggests potential applications in modulating enzyme activity and receptor binding. Such modifications are often key to achieving better drug-like properties, including improved solubility, metabolic stability, and target specificity.

Current research in this area focuses on exploring the biological activities of derivatives of tetrahydroisoquinoline. The 4-tert-butylbenzenesulfonyl group may enhance the compound's interaction with proteins such as kinases and G protein-coupled receptors (GPCRs), which are pivotal targets in modern drug design. Preliminary in vitro studies have indicated that this compound exhibits promising interactions with certain enzymes involved in signal transduction pathways, suggesting potential therapeutic applications in conditions like inflammation and neurodegeneration.

The synthesis of 2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of this molecule. These synthetic strategies not only facilitate the preparation of the target compound but also provide valuable insights into the development of scalable synthetic routes for related molecules.

The pharmacological evaluation of 2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline is ongoing in several research laboratories. Initial pharmacokinetic studies have revealed that the compound exhibits moderate oral bioavailability and reasonable metabolic stability in preclinical models. These findings are encouraging for further development as a potential lead compound for therapeutic intervention. Additionally, toxicological assessments are being conducted to evaluate the safety profile of this molecule before it can be considered for clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline. Predictive models based on large datasets of bioactive compounds have been used to screen for molecules with optimal properties. These computational tools have helped researchers prioritize compounds for experimental validation based on their predicted biological activity and drug-likeness scores.

In conclusion,2-(4-tert-butylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 309285-52-7) is a structurally interesting molecule with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting neurological disorders and other diseases. As research continues to uncover new therapeutic opportunities derived from tetrahydroisoquinoline derivatives,this compound holds promise as a valuable tool for developing novel treatments.